Cas no 498582-99-3 (2-Butenoic acid, 4,4,4-trifluoro-3-[(1-methylethyl)amino]-, ethyl ester,(2Z)-)

• Product Name: 2-Butenoic acid, 4,4,4-trifluoro-3-[(1-methylethyl)amino]-, ethyl ester,(2Z)-
• CAS No: 498582-99-3
• MF: C₉H₁₄F₃NO₂
• MW: 225.208173274994
• CID: 1538283
• Update Time: 2024-08-24

2-Butenoic acid, 4,4,4-trifluoro-3-[(1-methylethyl)amino]-, ethyl ester,(2Z)- Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 4,4,4-trifluoro-3-[(1-methylethyl)amino]-, ethyl ester,(2Z)-
• 2-Butenoic acid, 4,4,4-trifluoro-3-[(1-methylethyl)amino]-, ethyl ester, (2Z)-

• Inchi： 1S/C9H14F3NO2/c1-4-15-8(14)5-7(9(10,11)12)13-6(2)3/h5-6,13H,4H2,1-3H3/b7-5-
• InChI Key： DOHKPCLCCBDQQA-ALCCZGGFSA-N
• SMILES： C(OCC)(=O)/C=C(\NC(C)C)/C(F)(F)F

Computed Properties

• Exact Mass: 225.09772

Experimental Properties

• Density: 1.128±0.06 g/cm3(Predicted)
• Boiling Point: 252.6±40.0 °C(Predicted)
• PSA: 38.33
• pka: 0.72±0.70(Predicted)